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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

calcium lactate pentahydrate, particularly concerning its dissolution in ethanol-based systems.

Frequently Asked Questions (FAQs)
Q1: Is calcium lactate pentahydrate soluble in pure ethanol?

A1: No, calcium lactate pentahydrate is considered practically insoluble in pure or absolute

ethanol.[1][2][3] Several sources confirm that it is very slightly soluble in ethanol (96 per cent).

[3]

Q2: Why is my calcium lactate pentahydrate not dissolving in ethanol?

A2: The primary reason for the insolubility of calcium lactate pentahydrate in high-concentration

ethanol is the polarity difference between the solute and the solvent. Calcium lactate is an ionic

compound and requires a more polar solvent to dissolve.[4] Ethanol is significantly less polar

than water, leading to poor solubility.

Q3: Can I dissolve calcium lactate pentahydrate in an ethanol-water mixture?

A3: Yes, using a mixture of ethanol and water can facilitate the dissolution of calcium lactate

pentahydrate.[5][6][7] The solubility is influenced by both the temperature and the concentration
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of ethanol in the mixture.[6][7][8]

Q4: How does temperature affect the solubility of calcium lactate pentahydrate in ethanol-water

mixtures?

A4: The solubility of calcium lactate pentahydrate in ethanol-water mixtures increases with

increasing temperature.[5][6][7][8] If you are facing dissolution issues, gently heating the

solution may help.

Q5: How does the ethanol concentration in an ethanol-water mixture affect solubility?

A5: The solubility of calcium lactate pentahydrate decreases as the mole fraction of ethanol in

the aqueous solution increases.[5][6][7][8] Therefore, if you are having trouble dissolving the

compound, reducing the ethanol concentration (increasing the water content) may be

necessary. It has been suggested that using a 70-80% ethanol solution could be a viable

option.[4]

Troubleshooting Guide
Encountering issues while dissolving calcium lactate pentahydrate in ethanol-based solvents is

a common challenge. This guide provides a systematic approach to troubleshoot and resolve

these issues.

Problem: Calcium lactate pentahydrate precipitates out
of the ethanol solution.
Root Cause Analysis:

High Ethanol Concentration: The most likely cause is that the concentration of ethanol is too

high, leading to the precipitation of the salt.

Low Temperature: A decrease in temperature can reduce the solubility of calcium lactate

pentahydrate, causing it to crystallize out of the solution.[9]

Supersaturation: The solution might be supersaturated, leading to precipitation over time.

Solutions:
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Adjust Solvent Composition: Gradually add water to the solution to decrease the overall

ethanol concentration. This should increase the solubility of the calcium lactate pentahydrate.

Increase Temperature: Gently warm the solution while stirring. This can help redissolve the

precipitate. Be mindful of the boiling point of your ethanol-water mixture.

Filtration and Redissolution: If a significant amount has precipitated, filter the solid, and

attempt to redissolve it in a solvent mixture with a higher water content.

Data Presentation
Solubility of Calcium Lactate Pentahydrate in Ethanol-
Water Mixtures
The following table summarizes the mole fraction solubility of calcium L-lactate pentahydrate

(CLLP) in various ethanol-water mixtures at different temperatures. As shown, solubility

decreases with an increasing initial mole fraction of ethanol (x_EtOH) and increases with

temperature.

Temperatur
e (K)

Initial Mole
Fraction of
Ethanol
(x_EtOH =
0.1)

Initial Mole
Fraction of
Ethanol
(x_EtOH =
0.2)

Initial Mole
Fraction of
Ethanol
(x_EtOH =
0.3)

Initial Mole
Fraction of
Ethanol
(x_EtOH =
0.4)

Initial Mole
Fraction of
Ethanol
(x_EtOH =
0.5)

278.15 0.00542 0.00215 0.00098 0.00049 0.00027

283.15 0.0062 0.0025 0.00115 0.00058 0.00032

288.15 0.00708 0.0029 0.00135 0.00068 0.00038

293.15 0.00806 0.00335 0.00158 0.0008 0.00045

298.15 0.00917 0.00388 0.00185 0.00094 0.00054

303.15 0.01043 0.00449 0.00216 0.00111 0.00064

308.15 0.01185 0.00519 0.00253 0.00131 0.00076

313.15 0.01346 0.006 0.00296 0.00154 0.00091
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Data sourced from the Journal of Chemical & Engineering Data.[5]

Experimental Protocols
Methodology for Dissolving Calcium Lactate
Pentahydrate in an Ethanol-Water Mixture
This protocol outlines a general procedure for dissolving calcium lactate pentahydrate in a

binary solvent system of ethanol and water.

Materials:

Calcium Lactate Pentahydrate

Ethanol (95% or as required)

Distilled or Deionized Water

Magnetic Stirrer and Stir Bar

Heating Mantle or Water Bath

Thermometer or Temperature Probe

Beaker or Erlenmeyer Flask

Graduated Cylinders

Procedure:

Solvent Preparation: Prepare the desired ethanol-water solvent mixture by measuring the

required volumes of ethanol and water using graduated cylinders. For example, to prepare a

70% ethanol solution, mix 70 mL of ethanol with 30 mL of water.

Initial Mixing: Place the desired amount of the ethanol-water mixture into a beaker or

Erlenmeyer flask equipped with a magnetic stir bar.
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Gradual Addition of Solute: While stirring, slowly add the pre-weighed calcium lactate

pentahydrate to the solvent.

Heating (if necessary): If the calcium lactate pentahydrate does not dissolve at room

temperature, begin to gently heat the solution using a heating mantle or water bath. Monitor

the temperature closely with a thermometer.

Observation: Continue to stir and heat until the solid is completely dissolved. Avoid boiling

the solution.

Cooling: Once dissolved, the solution can be allowed to cool to the desired experimental

temperature. Be aware that precipitation may occur upon cooling if the solution is close to

saturation.

Visualizations
Logical Workflow for Troubleshooting Dissolution
Issues
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Caption: Troubleshooting flowchart for dissolving calcium lactate pentahydrate.
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Experimental Workflow for Dissolution
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Caption: Step-by-step experimental workflow for dissolving calcium lactate pentahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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